Cas no 3750-43-4 (Phosphinothioic amide,P,P-bis(1-aziridinyl)-N,N-dimethyl- (7CI,8CI,9CI))

Phosphinothioic amide,P,P-bis(1-aziridinyl)-N,N-dimethyl- (7CI,8CI,9CI) structure
3750-43-4 structure
Product Name:Phosphinothioic amide,P,P-bis(1-aziridinyl)-N,N-dimethyl- (7CI,8CI,9CI)
CAS No:3750-43-4
MF:C6H14N3PS
MW:191.234220027924
CID:306390
PubChem ID:134568
Update Time:2025-04-19

Phosphinothioic amide,P,P-bis(1-aziridinyl)-N,N-dimethyl- (7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Phosphinothioic amide,P,P-bis(1-aziridinyl)-N,N-dimethyl- (7CI,8CI,9CI)
    • N-[bis(aziridin-1-yl)phosphinothioyl]-N-methylmethanamine
    • 5-20-01-00129 (Beilstein Handbook Reference)
    • RK 3
    • Phosphinothioic amide, P,P-bis[1-aziridinyl]-N,N-dimethyl-
    • DTXSID40190954
    • 3750-43-4
    • Phosphinothioic amide, P,P-bis(1-aziridinyl)-N,N-dimethyl-
    • P,P-Bis(1-aziridinyl)-N,N-dimethyl phosphinothioic amide
    • AKOS006278202
    • P,P-Bis(1-aziridinyl)-N,N-dimethylphosphinothioic amide
    • AI3-62492
    • BRN 1309283
    • ENT 62492
    • ENT 6249A
    • Inchi: 1S/C6H14N3PS/c1-7(2)10(11,8-3-4-8)9-5-6-9/h3-6H2,1-2H3
    • InChI Key: IXOXBOSWSMBIRQ-UHFFFAOYSA-N
    • SMILES: S=P(N(C)C)(N1CC1)N1CC1

Computed Properties

  • Exact Mass: 191.06482
  • Monoisotopic Mass: 191.06460563g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 41.4Ų

Experimental Properties

  • PSA: 9.26
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